Cas no 10173-59-8 (Benzenamine,2-(1H-naphth[1,2-d]imidazol-2-yl)-)

• Product Name: Benzenamine,2-(1H-naphth[1,2-d]imidazol-2-yl)-
• CAS No: 10173-59-8
• MF: C₁₇H₁₃N₃
• MW: 259.305223226547
• CID: 178478
• PubChem ID: 278861
• Update Time: 2025-04-19

Benzenamine,2-(1H-naphth[1,2-d]imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-(1H-naphth[1,2-d]imidazol-2-yl)-
• 2-(3H-benzo[e]benzimidazol-2-yl)aniline
• 1H-Naphth[1,2-d]imidazole, benzenamine deriv.
• 1H-Naphth[1,2-d]imidazole,2-(o-aminophenyl)- (7CI,8CI)
• NSC 128801
• 2-(3H-Naphtho[1,2-d]imidazol-2-yl)aniline
• 9KL9R3AP6M
• 2-(1H-Naphtho[1,2-d]imidazol-2-yl)aniline
• 2-(1H-Naphth[1,2-d]imidazol-2-yl)benzenamine
• Benzenamine, 2-(1H-naphth[1,2-d]imidazol-2-yl)-
• 2-(3H-Naphtho[1,2-d]imidazol-2-yl)phenylamine
• 10173-59-8
• NSC-128801
• NSC128801
• 2-(3H-Naphtho(1,2-d)imidazol-2-yl)aniline
• DTXSID60144151
• UNII-9KL9R3AP6M

• Inchi： 1S/C17H13N3/c18-14-8-4-3-7-13(14)17-19-15-10-9-11-5-1-2-6-12(11)16(15)20-17/h1-10H,18H2,(H,19,20)
• InChI Key： DWBKTAXQSDQBOW-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2N)=NC2C3C=CC=CC=3C=CC1=2

Computed Properties

• Exact Mass: 258.10326
• Monoisotopic Mass: 259.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.317
• Boiling Point: 548.3°Cat760mmHg
• Flash Point: 319.4°C
• Refractive Index: 1.789
• PSA: 54.7
• LogP: 4.54650